Cas no 2229559-92-4 (tert-butyl N-{3-amino-2-2-(propan-2-yl)phenylpropyl}carbamate)

• Product Name: tert-butyl N-{3-amino-2-2-(propan-2-yl)phenylpropyl}carbamate
• CAS No: 2229559-92-4
• MF: C₁₇H₂₈N₂O₂
• MW: 292.416424751282
• CID: 5993721
• PubChem ID: 165827925
• Update Time: 2025-07-27

tert-butyl N-{3-amino-2-2-(propan-2-yl)phenylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-amino-2-2-(propan-2-yl)phenylpropyl}carbamate
• tert-butyl N-{3-amino-2-[2-(propan-2-yl)phenyl]propyl}carbamate
• EN300-1887206
• 2229559-92-4

• Inchi： 1S/C17H28N2O2/c1-12(2)14-8-6-7-9-15(14)13(10-18)11-19-16(20)21-17(3,4)5/h6-9,12-13H,10-11,18H2,1-5H3,(H,19,20)
• InChI Key： BKADUITTYILASS-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1C=CC=CC=1C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.215078140g/mol
• Monoisotopic Mass: 292.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{3-amino-2-2-(propan-2-yl)phenylpropyl}carbamate

Professional Introduction to Compound with CAS No. 2229559-92-4 and Product Name: *tert-butyl N-{3-amino-2-2-(propan-2-yl)phenylpropyl}carbamate*

Compound with the CAS number 2229559-92-4 and the product name tert-butyl N-{3-amino-2-2-(propan-2-yl)phenylpropyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The unique arrangement of functional groups within its molecular framework suggests a multifaceted utility, particularly in the design of novel therapeutic agents.

The molecular structure of this compound incorporates several key features that make it of particular interest to researchers. The presence of a tert-butyl group provides steric stability, which is crucial for enhancing the metabolic stability of pharmaceutical compounds. This stability is essential for ensuring that the drug remains active within the biological system for an extended period, thereby improving its efficacy. Additionally, the N-{3-amino-2-2-(propan-2-yl)phenylpropyl}carbamate moiety introduces a rich array of interactions that can be exploited for binding to biological targets. This moiety is known to exhibit strong binding affinities with various enzymes and receptors, making it a valuable component in the development of small-molecule inhibitors.

In recent years, there has been a growing interest in the development of drugs that target protein-protein interactions (PPIs). These interactions are critical for numerous biological processes and are often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The compound with CAS No. 2229559-92-4 has shown promise in this area due to its ability to modulate PPIs through its unique structural features. Specifically, the 3-amino group and the propan-2-yl substituent contribute to its binding capabilities by forming hydrogen bonds and hydrophobic interactions with target proteins.

The synthesis of this compound involves a series of well-established chemical reactions, including condensation and alkylation processes. These synthetic pathways have been optimized to ensure high yields and purity, which are essential for pharmaceutical applications. The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has facilitated the characterization of the compound's structure and properties.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have leveraged its structural features to design derivatives with enhanced pharmacological properties. For instance, modifications to the tert-butyl group have been explored to improve solubility and bioavailability, while alterations to the N-{3-amino-2-2-(propan-2-yl)phenylpropyl}carbamate moiety have aimed at increasing binding affinity and selectivity.

The pharmacokinetic profile of this compound has been extensively studied using both in vitro and in vivo models. Preliminary findings indicate that it exhibits favorable pharmacokinetic properties, including good absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are critical for determining the compound's suitability for clinical development. Furthermore, toxicity studies have shown that it is well-tolerated at relevant doses, suggesting a low risk of adverse effects.

In conclusion, compound with CAS No. 2229559-92-4 and product name tert-butyl N-{3-amino-2-2-(propan-2-yl)phenylpropyl}carbamate represents a promising candidate for further development in pharmaceutical chemistry. Its unique structural features and favorable pharmacological properties make it an attractive option for designing novel therapeutic agents. As research in this area continues to advance, it is likely that additional applications for this compound will be discovered, further solidifying its importance in medicinal chemistry.